Cas no 1806852-35-6 (Ethyl 2-aminomethyl-3-cyano-5-hydroxyphenylacetate)

• Product Name: Ethyl 2-aminomethyl-3-cyano-5-hydroxyphenylacetate
• CAS No: 1806852-35-6
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 4796407
• Update Time: 2025-06-28

Ethyl 2-aminomethyl-3-cyano-5-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-aminomethyl-3-cyano-5-hydroxyphenylacetate

• Inchi： 1S/C12H14N2O3/c1-2-17-12(16)5-8-3-10(15)4-9(6-13)11(8)7-14/h3-4,15H,2,5,7,14H2,1H3
• InChI Key： NPYFSBOENHGNRC-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C=C(C#N)C=1CN)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 0.3
• Topological Polar Surface Area: 96.3

Additional information on Ethyl 2-aminomethyl-3-cyano-5-hydroxyphenylacetate

Ethyl 2-Aminomethyl-3-Cyano-5-Hydroxyphenylacetate: A Comprehensive Overview

Ethyl 2-aminomethyl-3-cyano-5-hydroxyphenylacetate, with the CAS number 1806852-35-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an ethyl ester group attached to a phenyl ring substituted with an amino methyl group, a cyano group, and a hydroxyl group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The phenylacetate core of this compound serves as a foundational structure for various chemical modifications. The ethoxy group (from the ethyl ester) contributes to the molecule's solubility and stability, while the cyano group introduces electron-withdrawing properties, enhancing reactivity in certain chemical transformations. The hydroxyl group at the 5-position of the phenyl ring adds hydrophilicity, which is crucial for interactions in biological systems. The aminomethyl substituent at the 2-position further enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the potential of Ethyl 2-aminomethyl-3-cyano-5-hydroxyphenylacetate as a precursor for bioactive compounds. Researchers have explored its role in synthesizing novel antibiotics, anticancer agents, and neuroprotective drugs. For instance, the compound has been used as an intermediate in the development of molecules targeting specific enzymes involved in cancer cell proliferation. The cyano and hydroxyl groups have been shown to play critical roles in modulating enzyme activity through non-covalent interactions.

In addition to its pharmaceutical applications, Ethyl 2-aminomethyl-3-cyano-5-hydroxyphenylacetate has demonstrated utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit promising properties for gas storage, catalysis, and sensing applications. The aminomethyl group's ability to act as a coordinating ligand is particularly valuable in these contexts.

The synthesis of Ethyl 2-aminomethyl-3-cyano-5-hydroxyphenylacetate typically involves multi-step organic reactions. A common approach includes the nucleophilic substitution of an appropriate phenol derivative with an ethoxy group followed by functionalization at specific positions on the aromatic ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

From an environmental perspective, Ethyl 2-aminomethyl-3-cyano-5-hydroxyphenylacetate has been studied for its biodegradability and toxicity profiles. Initial assessments suggest that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further studies are required to fully understand its long-term ecological impact.

In conclusion, Ethyl 2-Aminomethyl-3-Cyano-5-Hydroxyphenylacetate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of functional groups makes it a valuable building block for advanced materials and bioactive molecules. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.